5-beta-Cholanic Acid

• CAS No.: 546-18-9
• Product Name: 5-beta-Cholanic Acid
• Molecular Formula: C24H40O2
• Molecular Weight: 360.6 g/mol
• IUPAC Name: (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O2/c1-16(7-12-22(25)26)19-10-11-20-18-9-8-17-6-4-5-14-23(17,2)21(18)13-15-24(19,20)3/h16-21H,4-15H2,1-3H3,(H,25,26)/t16-,17+,18+,19-,20+,21+,23+,24-/m1/s1
• Standard InChIKey: RPKLZQLYODPWTM-LVVAJZGHSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
• Description: Cholanoic Acid is an impurity of Ursodeoxycholic Acid, which is used as an anticholelithogenic
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 5 beta-cholan-24-oic acid; cholanic acid; cholanic acid, (5 alpha)-isomer; cholanic acid, (5 beta)-isomer; cholanic acid, sodium salt, (5 beta)-isomer; cholanoic acid; ursocholanic acid
• PubChem Compound: 92803
• Last Modified: Nov 11 2021